Cas no 63024-77-1 (3-(Chloromethyl)benzoyl chloride)

• Product Name: 3-(Chloromethyl)benzoyl chloride
• CAS No: 63024-77-1
• MF: C₈H₆Cl₂O
• MW: 189.038640499115
• MDL: MFCD00000682
• CID: 57964
• PubChem ID: 87560870
• Update Time: 2025-04-18

3-(Chloromethyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-benzoyl chloride
• 3-(Chloromethyl)benzoyl Chloride
• 3-Chloromethyl-benzoyl chloride
• m-(chloromethyl)benzoyl chloride
• m-Toluoylchloride, a-chloro- (6CI)
• 3-Chloromethylbenzoyl chloride
• 3-(Chloromethyl)benzoylchloride
• Benzoyl chloride, 3-(chloromethyl)-
• 3-(Chloromethyl) benzoyl chloride
• PubChem16448
• 3-chlormethylbenzoylchloride
• 3-chloromethylbenzoylchloride
• 3-chloromethyl benzoylchloride
• KSC497Q0J
• 3-(chloromethy)benzoyl chloride
• C2314
• MFCD00000682
• 3-(Chloromethyl)benzoyl chloride, 98%
• YCAIYRWHKSJKEB-UHFFFAOYSA-N
• UNII-SR5AXI8B1X
• AKOS009157022
• EINECS 263-799-7
• SCHEMBL39676
• AS-12525
• SR5AXI8B1X
• A834159
• EN300-39452
• W-104939
• FT-0613738
• NS00035258
• DTXSID00212308
• 63024-77-1
• DB-054380
• DTXCID60134799
• 3-(Chloromethyl)benzoyl chloride

• MDL： MFCD00000682
• Inchi： 1S/C8H6Cl2O/c9-5-6-2-1-3-7(4-6)8(10)11/h1-4H,5H2
• InChI Key： YCAIYRWHKSJKEB-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C(C(=O)Cl)C=1
• BRN： 2436228

Computed Properties

• Exact Mass: 187.98000
• Monoisotopic Mass: 187.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.33 g/mL at 25 °C(lit.)
• Melting Point: 4°C(lit.)
• Boiling Point: 150°C/20mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.5748(lit.)
• PSA: 17.07000
• LogP: 2.80440
• Solubility: Soluble in water.
• Sensitiveness: Moisture Sensitive

3-(Chloromethyl)benzoyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45-S25
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Risk Phrases：R34
• Packing Group：II
• Safety Term：8
• HazardClass：8
• PackingGroup：II
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives